Cas no 58683-54-8 (1-Cyclohexene-1,4-dicarboxylic acid, 4-ethenyl-, diethyl ester)

• Product Name: 1-Cyclohexene-1,4-dicarboxylic acid, 4-ethenyl-, diethyl ester
• CAS No: 58683-54-8
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 341254
• PubChem ID: 12921737
• Update Time: 2025-04-19

1-Cyclohexene-1,4-dicarboxylic acid, 4-ethenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1,4-dicarboxylic acid, 4-ethenyl-, diethyl ester
• diethyl 4-ethenylcyclohexene-1,4-dicarboxylate
• Diethyl 4-ethenylcyclohex-1-ene-1,4-dicarboxylate
• 58683-54-8
• DTXSID60513040

• Inchi： 1S/C14H20O4/c1-4-14(13(16)18-6-3)9-7-11(8-10-14)12(15)17-5-2/h4,7H,1,5-6,8-10H2,2-3H3
• InChI Key： ZVPSBJRLPNIGMU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C=C)CC=C(C(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6